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Compound of Interest

Compound Name: Cerium (IV) ammonium sulfate

Cat. No.: B1164909 Get Quote

Introduction

Cerimetry is a quantitative analytical technique that falls under the category of redox titrations.

It utilizes a standardized solution of Cerium (IV) salt, typically ceric ammonium sulfate, as a

powerful oxidizing agent.[1][2][3] The fundamental principle involves the oxidation of a reducing

analyte by ceric ions (Ce⁴⁺), which are themselves reduced to cerous ions (Ce³⁺). The high

oxidizing potential and the stability of the Ce⁴⁺ solution in acidic media make cerimetry a

versatile and reliable method for the determination of a wide range of inorganic and organic

substances.[1][4] Sufficient sulfuric acid must be used during the preparation of the titrant to

prevent the hydrolysis and precipitation of basic ceric salts.[4]

Principle of Reaction

The titration is based on the single-electron transfer reaction:

Ce⁴⁺ + e⁻ → Ce³⁺

During the titration, the Ce⁴⁺ solution is added to the reducing analyte until the analyte is

completely oxidized. The endpoint can be detected either potentiometrically or, more

commonly, with a redox indicator that changes color at a specific electrode potential.[1] Ferroin

is a widely used indicator for cerimetric titrations.
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Cerium (IV) ammonium sulfate titration is a robust method applicable in various fields,

including pharmaceutical analysis and quality control. Its strong oxidizing power allows for the

accurate quantification of numerous reducing agents.[1][4]

Key Applications Include:

Assay of Iron (II): Determination of ferrous salts in pharmaceutical preparations like Ferrous

Sulfate tablets.[1][5]

Determination of Oxalates: Quantification of oxalic acid and its salts.

Analysis of Pharmaceuticals: Assay of active pharmaceutical ingredients such as Isoniazid,

Ketotifen, and Ascorbic Acid (Vitamin C).[6][7]

Quantification of Inorganic Species: Determination of nitrites, iodides, and hydrogen

peroxide.[1][8]

Experimental Protocols
Preparation of Reagents and Solutions
This section details the preparation of the necessary solutions for performing a cerimetric

titration.
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Reagent/Solution Preparation Protocol

0.1 M Cerium (IV) Ammonium Sulfate

1. To 500 mL of water, carefully add 30 mL of

concentrated sulfuric acid and mix. 2. With the

aid of gentle heat, dissolve 65 g of ceric

ammonium sulfate in the acidified water.[9][10]

3. Cool the solution to room temperature. 4.

Filter the solution if it is turbid. 5. Transfer the

solution to a 1000 mL volumetric flask and dilute

to the mark with purified water. Mix well.[9][10]

Primary Standard: 0.1 N Arsenic Trioxide

(As₂O₃)

1. Accurately weigh about 0.2 g of arsenic

trioxide, previously dried at 105°C for one hour.

[9] 2. Transfer to a 500 mL conical flask. 3. Add

25 mL of an 8.0% w/v sodium hydroxide solution

and swirl to dissolve.[9][10] 4. Add 100 mL of

water, mix, and then carefully add 30 mL of

dilute sulfuric acid.[9][10]

Indicator: Ferroin Sulfate Solution

1. Dissolve 0.695 g of ferrous sulfate

heptahydrate in 100 mL of water. 2. Add 1.485 g

of 1,10-phenanthroline and stir until dissolved.

This solution is commercially available.[5]

Catalyst: Osmic Acid Solution (0.25% w/v)

Dissolve 0.25 g of osmium tetroxide in 100 mL

of 0.05 M sulfuric acid. (Caution: Osmic acid is

highly toxic).

Standardization of 0.1 M Cerium (IV) Ammonium Sulfate
Solution
To ensure accurate results, the prepared ceric ammonium sulfate solution must be

standardized against a primary standard. Arsenic trioxide is commonly used for this purpose.[2]

[4]
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Prepare the Arsenic Trioxide (As₂O₃) primary standard solution as described in the table

above.

Add 0.15 mL of osmic acid solution (catalyst) and 0.1 mL of ferroin sulfate solution to the

flask containing the As₂O₃ solution.[9]

Fill a burette with the prepared 0.1 M Cerium (IV) Ammonium Sulfate solution and record

the initial volume.

Titrate the As₂O₃ solution with the ceric ammonium sulfate solution. Add the titrant slowly

towards the endpoint.[9]

The endpoint is reached when the color of the solution sharply changes from pink (or

orange-red) to a very pale blue.[9][10]

Record the final volume and calculate the volume of titrant used.

Repeat the titration at least two more times for precision.

Standardization Reaction: 2Ce⁴⁺ + AsO₂⁻ + 2H₂O → 2Ce³⁺ + H₂AsO₄⁻ + 2H⁺

Calculation of Molarity:

Molarity (M) = (Weight of As₂O₃ (g)) / (Volume of Ce⁴⁺ solution (L) × 0.004946 g/mL × 1000

mL/L)

Note: Each mL of 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As₂O₃.[9][10]

Data Presentation: Standardization Results
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Trial
Weight of
As₂O₃ (g)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
Ce(IV)
Solution
(mL)

Calculated
Molarity (M)

1

2

3

Average

Application Protocol: Assay of Ferrous Sulfate
(FeSO₄·7H₂O)
This protocol describes the use of the standardized ceric ammonium sulfate solution to

determine the purity of a ferrous sulfate sample.

Protocol:

Accurately weigh approximately 0.5 g of the ferrous sulfate sample and transfer it to a 250

mL conical flask.[5]

Dissolve the sample in a mixture of 75 mL of water and 20 mL of dilute sulfuric acid.

Add 2-3 drops of ferroin indicator to the flask. The solution will turn a reddish-orange color.[5]

Titrate with the standardized 0.1 M ceric ammonium sulfate solution until the color changes

sharply from red to a pale greenish-blue.[5]

Record the volume of the titrant used.

Repeat the procedure for a total of three concordant titrations.

Assay Reaction: Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺[7]

Calculation of Purity:
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% Purity = (Volume of Ce⁴⁺ (mL) × Molarity of Ce⁴⁺ × 278.01 × 100) / (Weight of Sample (mg))

Note: The molecular weight of FeSO₄·7H₂O is 278.01 g/mol .

Data Presentation: Ferrous Sulfate Assay

Trial
Weight of
Sample (g)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
Ce(IV)
Solution
(mL)

Calculated
Purity (%)

1

2

3

Average

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the complete workflow for the preparation, standardization,

and application of Cerium (IV) Ammonium Sulfate in redox titration.
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Phase 1: Preparation

Phase 2: Standardization

Phase 3: Application (Assay)

Prepare 0.1 M
Ce(IV) Ammonium Sulfate

Prepare Primary Standard
(e.g., Arsenic Trioxide)

Titrate Primary Standard
with Ce(IV) Solution

Prepare Indicator
(Ferroin Sulfate)

Calculate Exact Molarity
of Ce(IV) Solution

Titrate Analyte
with Standardized Ce(IV)

Prepare Analyte Sample
(e.g., Ferrous Sulfate)

Calculate Analyte Purity
or Concentration

Click to download full resolution via product page

Caption: Workflow for Cerimetric Redox Titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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